Cas no 1361749-68-9 (Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1361749-68-9
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798246
• Update Time: 2025-06-08

Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)4-2-6(8(11)12)17-7(5(4)3-16)10(13,14)15/h2,8H,3,16H2,1H3
• InChI Key： YHLQTKAWHOIOPA-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=O)OC)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361749-68-9): An Overview

Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361749-68-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of multiple functional groups, including an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group, imparts unique chemical and biological properties to this molecule.

The structure of Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate is characterized by its pyridine core, which is substituted with various functional groups. The aminomethyl group at the 3-position provides the molecule with potential reactivity and binding properties, while the difluoromethyl and trifluoromethyl groups at the 6- and 2-positions, respectively, introduce significant electronic effects and lipophilicity. These features make the compound an attractive candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of multiple fluorine atoms in Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate enhances its potential as a lead compound for drug development.

Research studies have shown that compounds with similar structures have demonstrated promising activities in various therapeutic areas. For instance, pyridine derivatives with fluorinated substituents have been explored for their potential as inhibitors of specific enzymes and receptors. One notable example is the use of such compounds as inhibitors of kinases, which are key targets in cancer therapy. The ability to modulate kinase activity can lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

In addition to their potential as enzyme inhibitors, compounds like Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate have also been investigated for their antimicrobial properties. Fluorinated pyridines have shown activity against a range of bacterial and fungal pathogens, making them valuable candidates for the development of new antimicrobial agents. This is particularly important given the increasing prevalence of antibiotic-resistant strains of bacteria.

The synthesis of Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the use of transition metal-catalyzed reactions and selective functional group transformations. The ability to synthesize this compound efficiently is crucial for its further evaluation in preclinical and clinical studies.

In preclinical studies, Methyl 3-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate has shown promising results in terms of its pharmacological properties. In vitro assays have demonstrated its ability to inhibit specific targets with high selectivity and potency. Additionally, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, excretion (ADME) profiles, suggesting that it may be suitable for further development as a therapeutic agent.

Clinical trials are an essential step in the drug development process, and while specific data on clinical trials involving Methyl 3-(aminomethyl)-6-(difluoromethy l-2-trifluor ometh yl)pyri dine-4-carb oxy late strong > may not yet be available , ongoing research efforts are expected to provide valuable insights into its safety and efficacy . The successful completion of these trials could pave the way for this compound to become a viable treatment option for various diseases . p > < p >In conclusion ,< strong >M ethyl 3 -(a min ometh yl ) -6 -(d if luoro meth yl ) -2 -(t rif luoro meth yl )pyri dine -4 -carb oxy late< /stron g >(CAS No .1361749 -68 -9 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with its promising biological activities , make it a valuable candidate for further investigation . As research continues , it is likely that this compound will contribute significantly to the development of new therapeutic strategies . p > article > response >